molecular formula C9H11ClN2O2 B8276568 6-chloro-3-(tetrahydro-2H-pyran-4-yl)pyrimidin-4(3H)-one

6-chloro-3-(tetrahydro-2H-pyran-4-yl)pyrimidin-4(3H)-one

Cat. No.: B8276568
M. Wt: 214.65 g/mol
InChI Key: XMPFRVVLKIZLAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-3-(tetrahydro-2H-pyran-4-yl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C9H11ClN2O2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11ClN2O2

Molecular Weight

214.65 g/mol

IUPAC Name

6-chloro-3-(oxan-4-yl)pyrimidin-4-one

InChI

InChI=1S/C9H11ClN2O2/c10-8-5-9(13)12(6-11-8)7-1-3-14-4-2-7/h5-7H,1-4H2

InChI Key

XMPFRVVLKIZLAK-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1N2C=NC(=CC2=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-hydroxy-3-(tetrahydro-2H-pyran-4-yl)pyrimidin-4(3H)-one obtained in Reference Example 25 (210 mg) and phosphorus oxychloride (6 mL) was stirred at 100° C. for 2 hr. The mixture was allowed to be cooled to room temperature, the solvent was evaporated under reduced pressure, and the residue was subjected to azeotropy with toluene to give a residue. The residue was dissolved in water (10 mL), and the solution was basified with saturated aqueous sodium hydrogen carbonate solution (30 mL) under ice-cooling. The mixture was extracted with ethyl acetate, and the organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure to give a residue. The residue was purified by chromatography (hexane/ethyl acetate) to give the title compound (125 mg).
Name
6-hydroxy-3-(tetrahydro-2H-pyran-4-yl)pyrimidin-4(3H)-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Example 25
Quantity
210 mg
Type
reactant
Reaction Step Two
Quantity
6 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Five

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